Cas no 1553646-86-8 (6-Chloro-2-methylimidazo[1,2-a]pyrazine-3-carboxylic acid)

• Product Name: 6-Chloro-2-methylimidazo[1,2-a]pyrazine-3-carboxylic acid
• CAS No: 1553646-86-8
• MF: C₈H₆ClN₃O₂
• MW: 211.605140209198
• CID: 4756639
• PubChem ID: 84026572
• Update Time: 2025-10-28

6-Chloro-2-methylimidazo[1,2-a]pyrazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-methylimidazo[1,2-a]pyrazine-3-carboxylic acid
• E76760
• BS-51540
• 1553646-86-8
• 6-Chloro-2-methylimidazo[1,2-a]pyrazine-3-carboxylicacid

• Inchi： 1S/C8H6ClN3O2/c1-4-7(8(13)14)12-3-5(9)10-2-6(12)11-4/h2-3H,1H3,(H,13,14)
• InChI Key： HWKCIWQHWIFCIG-UHFFFAOYSA-N
• SMILES： ClC1=CN2C(C=N1)=NC(C)=C2C(=O)O

Computed Properties

• Exact Mass: 211.014854g/mol
• Monoisotopic Mass: 211.014854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.5
• Molecular Weight: 211.6g/mol

Additional information on 6-Chloro-2-methylimidazo[1,2-a]pyrazine-3-carboxylic acid

Introduction to 6-Chloro-2-methylimidazo[1,2-a]pyrazine-3-carboxylic acid (CAS No. 1553646-86-8)

6-Chloro-2-methylimidazo[1,2-a]pyrazine-3-carboxylic acid, identified by its CAS number 1553646-86-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyrazine class, a structural motif known for its broad spectrum of biological activities. The presence of both chloro and methyl substituents on the imidazopyrazine core enhances its chemical reactivity and potential pharmacological properties, making it a valuable scaffold for drug discovery.

The imidazo[1,2-a]pyrazine scaffold is a privileged structure in medicinal chemistry, frequently employed in the design of molecules with antimicrobial, anticancer, and anti-inflammatory properties. The specific arrangement of nitrogen atoms in this bicyclic system allows for diverse interactions with biological targets, including enzymes and receptors. In particular, the 3-carboxylic acid functionality introduces a polar moiety that can participate in hydrogen bonding, further modulating the compound's binding affinity and selectivity.

Recent studies have highlighted the significance of 6-chloro-2-methylimidazo[1,2-a]pyrazine-3-carboxylic acid in the development of novel therapeutic agents. Researchers have demonstrated its potential as an intermediate in synthesizing small-molecule inhibitors targeting various disease pathways. For instance, derivatives of this compound have been explored for their ability to modulate kinases and other enzymes implicated in cancer progression. The chloro substituent, in particular, has been shown to enhance binding interactions with certain protein targets, improving the overall efficacy of the resulting drug candidates.

One notable application of 6-chloro-2-methylimidazo[1,2-a]pyrazine-3-carboxylic acid is in the synthesis of molecules with antiviral properties. The imidazopyrazine core has been found to exhibit inhibitory effects against viral proteases and polymerases, making it a promising candidate for developing treatments against RNA viruses. Additionally, the carboxylic acid group provides a handle for further chemical modifications, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic profiles of their compounds.

The versatility of 6-chloro-2-methylimidazo[1,2-a]pyrazine-3-carboxylic acid extends beyond its role as a building block for drug discovery. It has also been utilized in materials science and catalysis due to its ability to act as a ligand or co-catalyst in various organic transformations. The electron-withdrawing nature of the chloro group and the electron-donating effect of the methyl group contribute to its unique reactivity, enabling it to participate in cross-coupling reactions and other synthetic protocols.

In terms of synthetic chemistry, 6-chloro-2-methylimidazo[1,2-a]pyrazine-3-carboxylic acid can be synthesized through multi-step processes involving cyclization reactions and functional group interconversions. Advances in synthetic methodologies have enabled more efficient and scalable production methods for this compound, facilitating its use in industrial applications. Researchers have also explored green chemistry approaches to minimize waste and improve sustainability during its synthesis.

The pharmacological evaluation of 6-chloro-2-methylimidazo[1,2-a]pyrazine-3-carboxylic acid has revealed several interesting findings. Preclinical studies indicate that derivatives of this compound exhibit moderate to high affinity for certain therapeutic targets without significant off-target effects. This suggests that it may serve as a lead compound for further optimization into drugs with improved safety profiles. Additionally, computational modeling studies have helped predict binding modes and interactions between this compound and biological targets, providing insights into its mechanism of action.

The future prospects for 6-chloro-2-methylimidazo[1,2-a]pyrazine-3-carboxylic acid are promising, with ongoing research focusing on expanding its applications across different therapeutic areas. Innovations in drug design principles and synthetic techniques are expected to yield novel derivatives with enhanced potency and selectivity. Furthermore, collaborations between academic institutions and pharmaceutical companies are likely to accelerate the translation of laboratory findings into clinical candidates.

In conclusion,6-Chloro-2-methylimidazo[1,2-a]pyrazine-3-carboxylic acid (CAS No. 1553646-86-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing molecules with diverse biological activities. As our understanding of disease mechanisms continues to evolve,6-chloro-2-methylimidazo[1,2-a]pyrazine-3-carboxylic acid will undoubtedly play a crucial role in shaping the future of drug discovery.